Cas no 188546-49-8 (Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,5-dimethoxy-, (-)- (9CI))

• Product Name: Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,5-dimethoxy-, (-)- (9CI)
• CAS No: 188546-49-8
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• CID: 228524
• PubChem ID: 622222
• Update Time: 2025-04-19

Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,5-dimethoxy-, (-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,5-dimethoxy-, (-)- (9CI)
• (-)-PiperlactamS
• Piperlactam S
• LHSDJNRAZBFFLF-UHFFFAOYSA-N
• 2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one
• Naphto[3,2,1-c,d]isoindol-4(5H)-one, 2-hydroxy-1,5-dimethoxy-
• Dibenz[cd,f]indol-4(5H)-one, 2-hydroxy-1,5-dimethoxy-, (-)-
• CHEMBL497039
• HY-N10664
• CS-0633869
• 188546-49-8
• DTXSID901189446
• 2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one #
• 14-hydroxy-10,15-dimethoxy-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaen-11-one
• CHEBI:132657
• Piperlactam

• Inchi： 1S/C17H13NO4/c1-21-16-13(19)8-11-14-12(18(22-2)17(11)20)7-9-5-3-4-6-10(9)15(14)16/h3-8,19H,1-2H3
• InChI Key： LHSDJNRAZBFFLF-UHFFFAOYSA-N
• SMILES： O(C)N1C(C2=CC(=C(C3=C4C=CC=CC4=CC1=C32)OC)O)=O

Computed Properties

• Exact Mass: 295.08445790g/mol
• Monoisotopic Mass: 295.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams Aristolactams
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams